Cas no 282525-21-7 (3-(4-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 282525-21-7
• MF: C₂₂H₁₈BrNO₄S
• MW: 472.351624011993
• CID: 5953216
• PubChem ID: 103667902
• Update Time: 2025-05-24

3-(4-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1284044
• 3-(4-bromothiophen-2-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 282525-21-7

• Inchi： 1S/C22H18BrNO4S/c23-13-9-20(29-12-13)19(10-21(25)26)24-22(27)28-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-9,12,18-19H,10-11H2,(H,24,27)(H,25,26)
• InChI Key： VTIJBYIIJGKDRD-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 471.01399g/mol
• Monoisotopic Mass: 471.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 104Ų

Additional information on 3-(4-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on 3-(4-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 282525-21-7)

In recent years, the compound 3-(4-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 282525-21-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, applications, and potential therapeutic implications. The compound's unique structural features, including the bromothiophene and Fmoc-protected amino acid moieties, make it a valuable intermediate in peptide synthesis and drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) highlights the role of this compound as a key building block in the synthesis of peptidomimetics targeting protease enzymes. The bromothiophene group serves as a versatile handle for further functionalization via cross-coupling reactions, while the Fmoc protection ensures compatibility with solid-phase peptide synthesis (SPPS) protocols. Researchers have successfully incorporated this moiety into peptide sequences to enhance binding affinity and metabolic stability.

Another significant development comes from a 2024 ACS Chemical Biology paper, which demonstrates the compound's utility in developing covalent inhibitors for oncology targets. The electrophilic nature of the bromothiophene allows for selective modification of cysteine residues in target proteins, enabling the design of irreversible inhibitors with improved pharmacokinetic properties. This approach has shown promise in preclinical models of resistant cancers, particularly when combined with PROTAC technology.

From a synthetic chemistry perspective, recent optimizations (2023, Organic Process Research & Development) have improved the scalability of producing 282525-21-7, with new catalytic systems achieving >90% yield while reducing heavy metal contamination. These advances address previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

The safety profile of 282525-21-7 has been extensively characterized in recent toxicology studies (2024). While the compound shows excellent stability under physiological conditions, researchers note the importance of proper handling due to potential sensitization risks associated with the bromothiophene moiety. These findings have important implications for industrial applications and laboratory safety protocols.

Looking forward, several pharmaceutical companies have included derivatives of 282525-21-7 in their pipelines, particularly for infectious diseases and inflammatory conditions. The compound's versatility as a scaffold continues to drive innovation in drug discovery, with computational studies predicting favorable ADME properties for many of its derivatives. As research progresses, we anticipate seeing clinical candidates emerging from this chemical series in the coming years.